Cas no 90717-03-6 (Quinmerac)

• Product name: Quinmerac
• CAS No: 90717-03-6
• MF: C₁₁H₈ClNO₂
• MW: 221.639721870422
• MDL: MFCD00145199
• CID: 807036
• PubChem ID: 91749

Quinmerac Chemical and Physical Properties

Names and Identifiers

• 8-Quinolinecarboxylicacid, 7-chloro-3-methyl-
• Fiesta
• 7-Chloro-3-methyl-8-Quinolinecarboxylic acid
• 7-chloro-3-methylquinoline-8-carboxylic acid
• Quinmerac
• 3-methyl-7-chloroquinoline-8-carboxylic acid
• 7-chloro-3-methyl-quinoline-8-carboxylic acid
• 8-Quinolinecarboxylic acid,7-chloro-3-methyl
• BAS 518
• BAS 518H
• PROCHLORPERAZINE DIMESYLATE
• UNII-0OFY83UPMH
• BAS 51802H
• 8-Quinolinecarboxylic acid, 7-chloro-3-methyl-
• Quinmerac [ISO:BSI]
• 0OFY83UPMH
• ALZOLUNSQWINIR-UHFFFAOYSA-N
• PubChem6086
• DSSTox_CID_22364
• DSSTox_RID_80006
• DSSTox_GSID_42364
• 7-Chloro-3-methyl-8-quinolinecarboxylic acid (ACI)
• NCGC00166160-01
• 90717-03-6
• Quinmerac [ISO]
• Quinmerac 100 microg/mL in Acetonitrile
• C18891
• 8-Quinolinecarboxylic acid, 7-chloro-3-methyl-; 7-Chloro-3-methyl-8-quinolinecarboxylic acid; BAS 518; BAS 51802H; BAS 518H; Quinmerac
• AKOS022654226
• Tox21_301872
• CAS-90717-03-6
• CHEMBL2448918
• NS00000708
• Quinmerac 10 microg/mL in Acetonitrile
• 8-Quinolinecarboxylicacid,7-chloro-3-methyl-
• QUINMERAC [MI]
• AS-66424
• BAS-518
• EN300-9446487
• Q2124519
• CHEBI:84199
• DTXSID1042364
• CS-W020999
• DB-057217
• NCGC00255867-01
• D77922
• Z1509581796
• DTXCID9022364
• Quinmerac, PESTANAL(R), analytical standard
• SCHEMBL54128

• MDL： MFCD00145199
• Inchi： 1S/C11H8ClNO2/c1-6-4-7-2-3-8(12)9(11(14)15)10(7)13-5-6/h2-5H,1H3,(H,14,15)
• InChI Key： ALZOLUNSQWINIR-UHFFFAOYSA-N
• SMILES： O=C(C1C2C(=CC(C)=CN=2)C=CC=1Cl)O

Computed Properties

• Exact Mass: 221.02400
• Monoisotopic Mass: 221.024356
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 50.2

Experimental Properties

• Color/Form: Crystalline solid
• Density: 1.406±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 244 ºC
• Boiling Point: 416°C at 760 mmHg
• Flash Point: 205.4°C
• Refractive Index: 1.669
• Solubility: Very slightly soluble (0.17 g/l) (25 º C),
• PSA: 50.19000
• LogP: 2.89480
• Merck: 13,8158
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Quinmerac Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Safety Instruction： H303+H313+H333
• RTECS：VB1981800
• Hazardous Material Identification：
• Toxicity：LD50 in rats (mg/kg): >5000 orally, >2000 dermally (Wuerzer)
• Storage Condition：Room Temperature, under inert atmosphere

Quinmerac Customs Data

• HS CODE：2933499013
• Customs Data：

  China Customs Code:

  2933499013

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Regulatory conditions:

  S.Import and Export Pesticide Registration Certificate

  Summary:

  2933499013 7-chloro-3-methylquinoline-8-carboxylic acid.supervision conditions:s(import or export registration certificate for pesticides).VAT:17.0%.tax rebate rate:9.0%.MFN tarrif:6.5%.general tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids